ethyl 5-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoacetyl)-2-methyl-4-phenyl-1H-pyrrole-3-carboxylate

• IUPAC Name: ethyl 5-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoacetyl]-2-methyl-4-phenyl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C25H24N2O4/c1-3-31-25(30)20-16(2)26-22(21(20)18-10-5-4-6-11-18)23(28)24(29)27-14-13-17-9-7-8-12-19(17)15-27/h4-12,26H,3,13-15H2,1-2H3
• InChI Key: FWSLWWPQIKVRNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=C1C2=CC=CC=C2)C(=O)C(=O)N3CCC4=CC=CC=C4C3)C
• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural components, including a pyrrole ring, a phenyl ring, and a dihydroisoquinoline ring. These components are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and functional groups. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, isoquinoline is a weak base, with a pKa of 5.14. It’s also a colorless hygroscopic liquid at temperatures above its melting point.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, many isoquinoline derivatives have been found to have antidepressant and anticonvulsant effects.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. For example, it could be interesting to investigate whether this compound has any of the biological activities observed for other isoquinoline derivatives.